1-(4-((2-Methylpyrimidin-4-yl)oxy)piperidin-1-yl)-2-phenylbutan-1-one

• IUPAC Name: 1-[4-(2-methylpyrimidin-4-yl)oxypiperidin-1-yl]-2-phenylbutan-1-one
• InChI: InChI=1S/C20H25N3O2/c1-3-18(16-7-5-4-6-8-16)20(24)23-13-10-17(11-14-23)25-19-9-12-21-15(2)22-19/h4-9,12,17-18H,3,10-11,13-14H2,1-2H3
• InChI Key: UGUCDQOIKWEUTD-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)N2CCC(CC2)OC3=NC(=NC=C3)C
• Molecular Formula: C20H25N3O2
• Molecular Weight: 339.4 g/mol

Description

1-(4-((2-Methylpyrimidin-4-yl)oxy)piperidin-1-yl)-2-phenylbutan-1-one, also known as MPPB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. MPPB is a selective sigma-1 receptor antagonist, which makes it a promising candidate for the treatment of various neurological disorders.

Scientific Research Applications

Anti-proliferative Activities

Research on compounds structurally similar to "1-(4-((2-Methylpyrimidin-4-yl)oxy)piperidin-1-yl)-2-phenylbutan-1-one" has demonstrated potential anti-proliferative activities against various cancer cell lines. For instance, substituted 2-amino-7-((6-(4-(2-hydroxyethyl) piperazin-1-yl)-2-methylpyrimidin-4-yl)oxy)-4-phenyl-4H-chromene-3-carbonitriles exhibited significant cytotoxic activities against human breast cancer cell lines (MCF-7) and human embryonic kidney cells (HEK293) through efficient multi-component synthesis under mild conditions. Molecular docking studies further supported these findings, suggesting that structural features such as chromene and quinoline moieties enhance anti-proliferative activities when combined with pyrimide and piperazine moieties (Parveen, Ahmed, Idrees, Khan, & Hassan, 2017).

Receptor Ligand Development

Compounds with structural similarities to "1-(4-((2-Methylpyrimidin-4-yl)oxy)piperidin-1-yl)-2-phenylbutan-1-one" have been explored as novel ligands for various receptors. The Oxa-Pictet-Spengler reaction was employed to obtain novel σ receptor ligands, demonstrating high σ1 affinity and selectivity, indicating the potential for developing new therapeutic agents targeting σ receptors (Knappmann, Schepmann, & Wünsch, 2016).

Synthesis Methodologies

The synthesis of complex molecules incorporating the "1-(4-((2-Methylpyrimidin-4-yl)oxy)piperidin-1-yl)-2-phenylbutan-1-one" framework involves innovative methodologies, including the use of the Oxa-Pictet-Spengler reaction for constructing σ receptor ligands with high selectivity and affinity. These methodologies enable the development of compounds with potential therapeutic applications, highlighting the importance of advanced synthetic techniques in medicinal chemistry research (Knappmann et al., 2016).